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Compound of Interest

Compound Name: 1,3-Dimethylimidazolidine

Cat. No.: B15366825

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dimethylimidazolidine is a cyclic diamine that serves as a fundamental scaffold in
medicinal chemistry and organic synthesis. Its unique structural and electronic properties,
including its potential for ring-chain tautomerism, make it an intriguing building block for the
development of novel therapeutic agents and specialized chemical applications. This technical
guide provides a comprehensive overview of 1,3-Dimethylimidazolidine, including its
synonyms, chemical and physical properties, a detailed experimental protocol for its synthesis,
and an exploration of the biological activities and therapeutic potential of the broader
imidazolidine class of compounds.

Synonyms and Identifiers

A clear identification of chemical compounds is crucial for accurate research and
communication. The following table summarizes the various names and identifiers for 1,3-
Dimethylimidazolidine.
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Identifier Type Value

IUPAC Name 1,3-dimethylimidazolidine
CAS Number 14103-77-6

Molecular Formula CsHi12N:2

) ) 1,3-dimethyl-imidazolidine, N,N'-
Depositor-Supplied Synonyms ] o o
Dimethylimidazolidine

SCHEMBL132482, SCHEMBL1231170, DB-
328746

Database Identifiers

Physicochemical and Spectral Data

Understanding the physicochemical and spectral properties of 1,3-Dimethylimidazolidine is
essential for its application in experimental settings. The following tables provide a summary of
key quantitative data.

Table 1: Physicochemical Properties

Property Value
Molecular Weight 100.16 g/mol
Density 0.903 g/mL
Boiling Point 107-132 °C
Flash Point 8 °C

Table 2: Spectral Data Summary
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Spectroscopy Type Key Data Points

13C NMR Spectral data available in literature[1]
15N NMR Spectral data available in literature[1]
GC-MS Mass spectral data available[1]
Infrared (IR) Infrared spectral data available[1]

Experimental Protocol: Synthesis of 1,3-
Dimethylimidazolidine

The synthesis of 1,3-Dimethylimidazolidine can be achieved through the condensation
reaction of N,N'-dimethylethylenediamine with formaldehyde. This reaction proceeds readily to
form the cyclic imidazolidine ring structure. A related, documented procedure for the synthesis
of 1,3-dimethylimidazolidine-2-thione involves the reaction of N,N'-dimethylethylenediamine,
formaldehyde, and sulfur in a one-step process[2]. By omitting sulfur, the synthesis is directed
towards the formation of 1,3-Dimethylimidazolidine.

Reaction Scheme:

Reactants

N,N'-Dimethylethylenediamine

Product

Formaldehyde + Condensation B> 1,3-Dimethylimidazolidine

Click to download full resolution via product page
Figure 1: Synthesis of 1,3-Dimethylimidazolidine.

Materials:
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N,N'-Dimethylethylenediamine

Formaldehyde (37% aqueous solution)

Anhydrous potassium carbonate or another suitable drying agent

An appropriate organic solvent (e.g., dichloromethane or diethyl ether)

Standard laboratory glassware for reaction, extraction, and distillation

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve N,N'-dimethylethylenediamine in a suitable organic solvent.

Addition of Formaldehyde: Slowly add an equimolar amount of formaldehyde solution to the
stirred solution of the diamine at room temperature. The reaction is typically exothermic, and
cooling may be necessary to maintain a controlled temperature.

Reaction Time: Stir the reaction mixture at room temperature for several hours or until the
reaction is complete, which can be monitored by techniques such as thin-layer
chromatography (TLC) or gas chromatography (GC).

Workup: After the reaction is complete, separate the organic layer. Wash the organic layer
with water to remove any unreacted formaldehyde and other water-soluble impurities.

Drying: Dry the organic layer over an anhydrous drying agent like potassium carbonate.

Purification: Filter off the drying agent and remove the solvent under reduced pressure. The
resulting crude product can be purified by distillation to obtain pure 1,3-
Dimethylimidazolidine.

Ring-Chain Tautomerism

A significant feature of the 1,3-Dimethylimidazolidine scaffold is its potential to exist in

equilibrium between a cyclic (ring) form and an acyclic (chain) form. This phenomenon, known

as ring-chain tautomerism, is influenced by factors such as solvent, temperature, and the

presence of substituents. The equilibrium involves the reversible intramolecular addition of one
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of the nitrogen atoms to the iminium ion intermediate formed from the other nitrogen and the
methylene bridge. Understanding this tautomerism is critical in drug design, as the different
forms may exhibit distinct biological activities and metabolic fates.[3]

1,3-Dimethylimidazolidine Ring Opening N-methyl-N'-(methylidene)ethane-1,2-diamine
(Ring Form) (Chain Form - Iminium lon)

Click to download full resolution via product page

Figure 2: Ring-Chain Tautomerism of 1,3-Dimethylimidazolidine.

Biological and Medicinal Chemistry Applications

While specific studies on the biological activity of 1,3-Dimethylimidazolidine are limited, the
broader class of imidazolidine derivatives has been extensively investigated for its therapeutic
potential across various disease areas. The imidazolidine scaffold is considered a "privileged"
structure in medicinal chemistry due to its ability to interact with multiple biological targets.

Table 3: Reported Biological Activities of Imidazolidine Derivatives
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Biological Activity Description

Imidazolidine derivatives have shown in vitro
) o activity against the adult worms of Schistosoma
Schistosomicidal ] ) )
mansoni, the parasite responsible for

schistosomiasis.[4][5]

Certain substituted imidazolidine derivatives
Anti-inflammatory & Analgesic have demonstrated significant anti-inflammatory

and analgesic properties in in vivo studies.[1]

Various imidazolidine-containing compounds

have been synthesized and evaluated for their
Anticancer anticancer activity, with some showing

promising results against different cancer cell

lines.[2]

Some imidazolidine-2,4-dione and 2-
Anticoagulant thioxoimidazolidin-4-one derivatives have been

reported to exhibit anticoagulant properties.[6]

The diverse biological activities of imidazolidine derivatives highlight the potential of 1,3-
Dimethylimidazolidine as a starting point for the design and synthesis of novel drug
candidates. Its relatively simple structure allows for straightforward chemical modification to
explore structure-activity relationships and optimize for specific therapeutic targets.

Conclusion

1,3-Dimethylimidazolidine is a versatile chemical entity with a range of synonyms and well-
defined physicochemical properties. Its synthesis from readily available starting materials is
straightforward. The potential for ring-chain tautomerism and the established broad biological
activity of the imidazolidine scaffold make 1,3-Dimethylimidazolidine a compound of
significant interest for researchers in drug discovery and development. Further investigation
into the specific biological profile of 1,3-Dimethylimidazolidine and its derivatives is warranted

to fully exploit its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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